Cas no 287960-85-4 (Phosphine,bis[3,5-bis(1,1-dimethylethyl)phenyl]-)

Phosphine,bis[3,5-bis(1,1-dimethylethyl)phenyl]- structure
287960-85-4 structure
Product Name:Phosphine,bis[3,5-bis(1,1-dimethylethyl)phenyl]-
CAS No:287960-85-4
MF:C28H43P
MW:410.614789247513
CID:248802
PubChem ID:4191558
Update Time:2025-04-19

Phosphine,bis[3,5-bis(1,1-dimethylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Phosphine,bis[3,5-bis(1,1-dimethylethyl)phenyl]-
    • bis(3,5-ditert-butylphenyl)phosphane
    • BIS(3,5-DI-TERT-BUTYLPHENYL)PHOSPHINE
    • AC1N59HC
    • AG-E-92986
    • CTK4G2116
    • SureCN1486404
    • SCHEMBL1486404
    • DTXSID90400595
    • FT-0727392
    • bis(3, 5-ditert-butylphenyl)phosphane
    • 287960-85-4
    • Inchi: 1S/C28H43P/c1-25(2,3)19-13-20(26(4,5)6)16-23(15-19)29-24-17-21(27(7,8)9)14-22(18-24)28(10,11)12/h13-18,29H,1-12H3
    • InChI Key: ICFJFBGAFIUVKS-UHFFFAOYSA-N
    • SMILES: P(C1C=C(C=C(C=1)C(C)(C)C)C(C)(C)C)C1C=C(C=C(C=1)C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 410.31000
  • Monoisotopic Mass: 410.31023837g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 427
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 13.59000
  • LogP: 7.50590

Phosphine,bis[3,5-bis(1,1-dimethylethyl)phenyl]- Related Literature

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